Cas no 1173022-56-4 ((+/-)-4-Hydroxy Mephenytoin-d3)

(+/-)-4-Hydroxy Mephenytoin-d3 is a deuterated analog of 4-hydroxy mephenytoin, a key metabolite of the anticonvulsant drug mephenytoin. The incorporation of three deuterium atoms enhances its utility as a stable isotope-labeled internal standard in quantitative mass spectrometry, ensuring improved accuracy and precision in pharmacokinetic and metabolic studies. Its structural similarity to the parent metabolite allows for reliable tracking of mephenytoin metabolism, particularly in cytochrome P450 2C19 (CYP2C19) activity assessments. This compound is valuable for drug development research, offering reduced interference and enhanced reproducibility in analytical workflows. Its high chemical purity and isotopic enrichment further support robust experimental outcomes in clinical and forensic toxicology applications.

(+/-)-4-Hydroxy Mephenytoin-d3 structure

1173022-56-4 structure

Product Name:(+/-)-4-Hydroxy Mephenytoin-d3

CAS No:1173022-56-4

MF:C₁₂H₁₄N₂O₃

MW:237.269648075104

CID:1063102

PubChem ID:45039459

Update Time:2025-05-28

(+/-)-4-Hydroxy Mephenytoin-d3 Chemical and Physical Properties

Names and Identifiers

- (+/-)-4-Hydroxy Mephenytoin-d3
- 5-ethyl-5-(4-hydroxyphenyl)-3-(trideuteriomethyl)imidazolidine-2,4-dione
- (+/-)-5-Ethyl-(4-hydroxyphenyl)-3-methylhydantoin-d3
- 4-HYDROXY MEPHENYTOIN-D3
- MS-23382
- 5-Ethyl-5-(4-hydroxyphenyl)-3-methyl-d3 hydantoin, 99 atom % D
- 4-Hydroxymephenytoin D3
- 5-Ethyl-5-(4-hydroxyphenyl)-3-methyl-2,4-imidazolidinedione-d3
- G13435
- (+/-)-4'-Hydroxy Mephenytoin-d3
- DTXSID90662015
- HY-W008772S
- 1173022-56-4
- CS-0181474
- 5-Ethyl-5-(4-hydroxyphenyl)-3-(~2~H_3_)methylimidazolidine-2,4-dione
- DA-68986
- MDL： MFCD08063462
- Inchi： 1S/C12H14N2O3/c1-3-12(8-4-6-9(15)7-5-8)10(16)14(2)11(17)13-12/h4-7,15H,3H2,1-2H3,(H,13,17)/i2D3
- InChI Key： OQPLORUDZLXXPD-BMSJAHLVSA-N
- SMILES： O=C1C(C2C=CC(=CC=2)O)(CC)NC(N1C([2H])([2H])[2H])=O

Computed Properties

Exact Mass: 237.11927255g/mol
Monoisotopic Mass: 237.11927255g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 69.6Å²

Experimental Properties

Melting Point: 133-135°C

(+/-)-4-Hydroxy Mephenytoin-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H944877-2.5mg	(+/-)-4-Hydroxy Mephenytoin-d3	1173022-56-4		2.5mg	$ 253.00	2023-09-07
TRC	H944877-25mg	(+/-)-4-Hydroxy Mephenytoin-d3	1173022-56-4		25mg	$ 1958.00	2023-09-07
MedChemExpress	HY-W008772S-5mg	4-Hydroxymephenytoin-d	1173022-56-4	98.73%	5mg	￥8800	2024-04-20
Key Organics Ltd	MS-23382-5mg	4-Hydroxymephenytoin D3	1173022-56-4	>97%	5mg	£1409.79	2025-02-09
MedChemExpress	HY-W008772S-1mg	4-Hydroxymephenytoin-d	1173022-56-4	99.05%	1mg	￥3520	2025-04-17
Ambeed	A1268670-5mg	(+/-)-4-Hydroxy Mephenytoin-d3	1173022-56-4	98% 98%atom%D	5mg	$880.0	2024-04-26
A2B Chem LLC	AE12628-1mg	4-HYDROXY MEPHENYTOIN-D3	1173022-56-4	98%	1mg	$418.00	2024-04-20
A2B Chem LLC	AE12628-5mg	4-HYDROXY MEPHENYTOIN-D3	1173022-56-4	98%	5mg	$915.00	2024-04-20

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